Cas no 1227598-39-1 (4-Chloro-2-fluoro-3-methylpyridine)

• Product Name: 4-Chloro-2-fluoro-3-methylpyridine
• CAS No: 1227598-39-1
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD16610392
• CID: 4579231
• PubChem ID: 92133639
• Update Time: 2025-05-20

4-Chloro-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-methylpyridine
• SB53758

• MDL： MFCD16610392
• Inchi： 1S/C6H5ClFN/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3
• InChI Key： PWYXXEZJJOFUML-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Chloro-2-fluoro-3-methylpyridine

Introduction to 4-Chloro-2-fluoro-3-methylpyridine (CAS No. 1227598-39-1)

4-Chloro-2-fluoro-3-methylpyridine, with the CAS number 1227598-39-1, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its pyridine ring structure, which is substituted with a chlorine atom at the 4-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of numerous bioactive molecules.

The chemical structure of 4-Chloro-2-fluoro-3-methylpyridine can be represented as C₆H₅ClFN. The presence of the pyridine ring, which is an aromatic heterocycle, provides the molecule with high stability and reactivity. The chlorine and fluorine substituents introduce additional functional groups that can be readily manipulated in synthetic pathways, while the methyl group enhances the lipophilicity of the molecule, making it more suitable for biological applications.

In the pharmaceutical industry, 4-Chloro-2-fluoro-3-methylpyridine has been explored as a key intermediate in the synthesis of several important drugs. For instance, it has been used in the development of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds. Recent studies have highlighted its potential as a building block for compounds with improved pharmacological profiles. One notable example is its use in the synthesis of a new class of antiviral agents that target specific viral enzymes, thereby enhancing their therapeutic efficacy.

The agrochemical industry has also shown interest in 4-Chloro-2-fluoro-3-methylpyridine. Its unique chemical properties make it an attractive candidate for the development of new pesticides and herbicides. Research has demonstrated that derivatives of this compound exhibit strong herbicidal activity against a wide range of weeds, while also showing low toxicity to non-target organisms. This makes it a promising candidate for sustainable agricultural practices.

The synthesis of 4-Chloro-2-fluoro-3-methylpyridine can be achieved through various methods, depending on the desired purity and scale of production. One common approach involves the reaction of 3-methylpyridine with chlorine and fluorine sources under controlled conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as catalytic methods that reduce waste and energy consumption. These innovations not only improve the efficiency of production but also align with global sustainability goals.

In terms of safety and handling, 4-Chloro-2-fluoro-3-methylpyridine should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

The future prospects for 4-Chloro-2-fluoro-3-methylpyridine are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on human health and agricultural productivity. As synthetic methods become more efficient and sustainable, this compound is likely to play an increasingly important role in various industrial sectors.

In conclusion, 4-Chloro-2-fluoro-3-methylpyridine (CAS No. 1227598-39-1) is a multifaceted compound with a wide range of applications in pharmaceuticals and agrochemicals. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of bioactive molecules. As research progresses, it is expected to contribute significantly to advancements in drug discovery and sustainable agriculture.